Cas no 438230-65-0 (Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate
• CAS No: 438230-65-0
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• MDL: MFCD03075348
• CID: 4714271
• Update Time: 2025-11-07

Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Oprea1_318649
• STK449389
• BBL017537
• ST50831788
• R6481
• Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclonona[b]thiophene-3-carboxylate
• Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate

• MDL： MFCD03075348
• Inchi： 1S/C14H21NO2S/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11(10)18-13(12)15/h2-9,15H2,1H3
• InChI Key： RXTAXYUBDXFEKC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCCCCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate

Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate (CAS No. 438230-65-0): A Comprehensive Overview

Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate (CAS No. 438230-65-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclononabthiophene derivatives, which are known for their structural complexity and potential biological activity. The presence of multiple functional groups, including an amino group and a carboxylate ester, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

Thehexahydro-4H-cyclononabthiophene core structure of this compound contributes to its unique electronic and steric properties. Cyclononabthiophenes have been extensively studied due to their resemblance to natural products and their potential as building blocks in drug discovery. Theethyl 3-carboxylate moiety provides a site for further derivatization, allowing chemists to explore various pharmacophoric combinations. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity ofEthyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate with high accuracy. Molecular docking studies have suggested that this compound may interact with several protein targets relevant to neurological disorders and inflammatory diseases. Theamino group at the 2-position is particularly noteworthy, as it can form hydrogen bonds with polar residues in protein binding pockets, enhancing binding affinity.

In vitro studies have begun to uncover the pharmacological profile of this derivative. Preliminary experiments indicate that it exhibits moderate inhibitory activity against certain enzymes associated with metabolic pathways implicated in cancer progression. Thecarboxylate ester functionality at the 3-position may play a crucial role in modulating enzyme activity by influencing the conformational flexibility of the molecule.

The synthesis ofEthyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form thecyclononabthiophene ring system followed by functional group interconversions to introduce theamino and carboxylate ester groups. Advances in catalytic processes have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

The pharmacokinetic properties of this compound are under active investigation. Initial data suggest that it exhibits reasonable solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies indicate that it is well-tolerated at moderate doses in animal models, although further studies are needed to fully assess its safety profile.

The potential applications ofEthyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for use in materials science applications such as organic electronics and liquid crystals. The ability to fine-tune its properties through chemical modifications opens up possibilities for innovative technologies.

In conclusion,Ethyl 2-amino-5,6,7,8,9,10-hexahydro-4H-cyclononabthiophene-3-carboxylate(CAS No. 438230-65-0) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity position it as a valuable tool for both academic research and industrial development. As our understanding of its properties continues to grow，so too will its potential contributions to human health and technological innovation.